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Compound of Interest

Compound Name: AS1842856

Cat. No.: B15582257

Introduction

AS1842856 is a potent and cell-permeable small molecule inhibitor of the Forkhead box O1
(FOXO01) transcription factor. It selectively binds to the active, dephosphorylated form of
FOXOL1, thereby blocking its transcriptional activity with an IC50 value in the nanomolar range
(approximately 30-33 nM)[1][2]. By inhibiting FOXO1, AS1842856 modulates a variety of
cellular processes, making it a valuable tool for research in metabolism, oncology, and cell
biology. These notes provide detailed information on its solubility and preparation in Dimethyl
Sulfoxide (DMSO), along with protocols for its application in research settings.

Mechanism of Action

AS1842856 directly interferes with the function of FOXO1, a key downstream effector of the
PI13K/Akt signaling pathway[3]. Under normal conditions, activation of the PI3K/Akt pathway
leads to the phosphorylation of FOXO1, its exclusion from the nucleus, and subsequent
inactivation. AS1842856 specifically targets the remaining active, non-phosphorylated FOXO1
in the nucleus, preventing it from binding to DNA and transcribing its target genes[1]. This
inhibition affects numerous pathways, including:

o Gluconeogenesis: Suppression of key gluconeogenic enzymes like G6Pase and PEPCK][1]

[4].
o Adipogenesis: Inhibition of pre-adipocyte differentiation[4].

e Apoptosis: Induction of apoptosis in certain cancer cell lines through the upregulation of pro-
apoptotic genes like FAS and BIM[5].
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o Autophagy: Potent suppression of autophagy processes[1][2].

Recent studies have also suggested that AS1842856 may act as a direct inhibitor of glycogen

synthase kinase 3 (GSK3)[6][7].

Quantitative Data Summary

hvsicochemical .

Property Value Reference(s)
Molecular Formula C1sH22FN30s [8]

Molecular Weight 347.38 g/mol [2]

CAS Number 836620-48-5 [2][8]

White to light yellow crystalline

Appearance )
solid

[2](8]

Solubility in DMSO

The solubility of AS1842856 in DMSO can vary between suppliers. It is critical to use fresh,

anhydrous DMSO, as the compound's solubility is reduced in the presence of moisture[1][2].

Reported Solubility (in

Supplier/Source Notes
DMSO)
] Fresh DMSO is recommended.

Selleck Chemicals Up to 23 mg/mL (66.2 mM) o

Requires sonication and
MedchemExpress 5 mg/mL (14.39 mM) _

warming to 60°C.[2]
Cayman Chemical 0.5 mg/mL

) ) ) 5 mg/mL; also available as a
Calbiochem®/Sigma-Aldrich _
pre-made 50 mM solution[9]

Experimental Protocols
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Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AS1842856 in DMSO.
Materials:

o AS1842856 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Pre-handling: Before opening, briefly centrifuge the vial of AS1842856 powder to ensure all
contents are at the bottom.

o Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For
1 mg of AS1842856 (MW = 347.38 g/mol ):

o Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Concentration (mol/L))

o Volume (pL) = (0.001 g/ (347.38 g/mol * 0.010 mol/L)) * 1,000,000 = 287.87 uL

 Dissolution: Carefully add 287.87 L of anhydrous DMSO to the vial containing 1 mg of
AS1842856.

e Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.
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 Aiding Solubility (if necessary): If the compound does not fully dissolve, warm the solution in
a water bath set to 60°C for 5-10 minutes and/or sonicate the vial[2]. Vortex again.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to
minimize freeze-thaw cycles[10].

e Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1
month[2][10].

Protocol 2: Application in Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with AS1842856.

Materials:

10 mM AS1842856 stock solution in DMSO (from Protocol 1)

Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

Complete cell culture medium

Sterile pipette tips and tubes
Procedure:

e Thaw Stock Solution: Thaw one aliquot of the 10 mM AS1842856 stock solution at room
temperature.

o Prepare Working Solution: Prepare a series of dilutions from the stock solution using
complete cell culture medium.

o Important: To avoid precipitation, perform dilutions in a stepwise manner[10]. For a final
concentration of 10 pM, first dilute the 10 mM stock 1:100 in medium (to get 100 puM), then
dilute this intermediate solution 1:10 into the final cell culture volume.

o DMSO Control: Ensure the final concentration of DMSO in the culture medium is less than
0.5% to prevent cytotoxicity[10][11]. Prepare a vehicle control using the same final
concentration of DMSO in the medium without the inhibitor.
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e Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired final concentration of AS1842856 or the vehicle control.

 Incubation: Incubate the cells for the experimentally determined duration (e.g., 24, 48, or 72
hours).

» Downstream Analysis: Following incubation, harvest the cells for subsequent analysis, such
as qRT-PCR for target gene expression (e.g., FAS, BIM), Western blotting for protein levels,
or cell viability assays|[5].

Visualizations
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Caption: Signaling pathway showing inhibition of FOXO1 by AS1842856.
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Caption: Experimental workflow for AS1842856 preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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